Carbamic acid, N-(6,8-difluoro-2H-1-benzopyran-3-yl)-, methyl ester

• IUPAC Name: methyl N-(6,8-difluoro-2H-chromen-3-yl)carbamate
• InChI: InChI=1S/C11H9F2NO3/c1-16-11(15)14-8-3-6-2-7(12)4-9(13)10(6)17-5-8/h2-4H,5H2,1H3,(H,14,15)
• InChI Key: HSTQWAGZVPIFLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC2=C(C(=CC(=C2)F)F)OC1
• Molecular Formula: C11H9F2NO3
• DSSTOX Substance ID: DTXSID50657508
• Molecular Weight: 241.19 g/mol
• CAS RN: 1034001-13-2

Description

Carbamic acid, N-(6,8-difluoro-2H-1-benzopyran-3-yl)-, methyl ester, also known as DFMB, is a synthetic compound that has been used in a variety of scientific research applications. DFMB has a wide range of properties, including being a strong acid, having a low melting point, and being highly soluble in water. In addition, DFMB has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

Enantioselective Synthesis

Research has explored the enantioselective preparation of dihydropyrimidones, highlighting the use of carbamic acid esters in the synthesis of chiral compounds. This approach underlines the importance of stereochemical configuration in the development of pharmaceuticals and fine chemicals, offering a pathway to enantioselectively prepare compounds with potential therapeutic applications (J. M. Goss et al., 2009).

Drug Synthesis and Labeling

Another study describes the use of carbamic acid esters in the enantiospecific preparation of α-methyltryptophan, an intermediate in the synthesis of carbon-14 labeled compounds. This research illustrates the role of carbamic acid esters in the development of labeled molecules for preclinical studies, providing insights into drug metabolism and distribution (I. Ekhato & Yun Huang, 1997).

Photoactivatable Prodrugs

A novel application of carbamic acid esters is in the development of photoactivatable prodrugs. This research investigates new coumarin fused oxazoles as photosensitive units for carboxylic acid groups, using butyric acid as a model compound. The study provides a foundation for designing prodrugs that can be activated by light, offering controlled release mechanisms for therapeutic agents (A. Soares et al., 2017).

Acetylcholinesterase Inhibitors

Carbamic acid esters based on quinolin-6-yl esters have been identified as novel inhibitors of acetylcholinesterase. This application is crucial for developing treatments for Alzheimer's disease, showcasing the potential of carbamic acid esters in addressing neurodegenerative disorders (M. Decker, 2007).

Synthesis of Heterocyclic Compounds

The synthesis of N-[coumarin-6-yl] spiro-indoloazetidin-2-ones/thiazolidin-4-ones demonstrates the versatility of carbamic acid esters in creating heterocyclic compounds with significant antibacterial activities. This research highlights the potential of carbamic acid esters in synthesizing new antimicrobial agents, contributing to the fight against resistant bacterial strains (V. Mulwad & A. Mir, 2008).